Cas no 2460755-58-0 (9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido4,3-c1,4oxazine-6,8-dione)

• Product Name: 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido4,3-c1,4oxazine-6,8-dione
• CAS No: 2460755-58-0
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD32702552
• CID: 5679716
• PubChem ID: 154849202
• Update Time: 2025-07-01

9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido4,3-c1,4oxazine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• EN300-26667684
• 2460755-58-0
• 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione
• 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido4,3-c1,4oxazine-6,8-dione

• MDL： MFCD32702552
• Inchi： 1S/C8H11N3O3/c9-3-5-6-4-14-2-1-11(6)8(13)10-7(5)12/h1-4,9H2,(H,10,12,13)
• InChI Key： JFRVPMHUVIQUKT-UHFFFAOYSA-N
• SMILES： O1CCN2C(NC(C(CN)=C2C1)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido4,3-c1,4oxazine-6,8-dione

Comprehensive Analysis of 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione (CAS No. 2460755-58-0)

The compound 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione (CAS No. 2460755-58-0) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fused pyrimidooxazine core, has attracted attention for its potential applications in drug discovery and development. Researchers are particularly interested in its aminomethyl functional group, which offers versatile reactivity for further derivatization.

In recent years, the demand for novel heterocyclic compounds like 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione has surged due to their role in addressing modern healthcare challenges. With the rise of antibiotic resistance and the need for targeted therapies, this compound's structural complexity makes it a promising candidate for small-molecule drug design. Its dione moiety, in particular, is being explored for interactions with biological targets, including enzymes and receptors.

The synthesis of CAS No. 2460755-58-0 involves sophisticated organic chemistry techniques, often requiring multi-step reactions to achieve high purity. Researchers frequently inquire about its solubility, stability, and reactivity under various conditions, as these properties are critical for its application in medicinal chemistry. Additionally, its potential as a building block for more complex molecules has made it a subject of interest in combinatorial chemistry libraries.

From an industrial perspective, 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione is often discussed in the context of green chemistry and sustainable synthesis. The pharmaceutical industry is increasingly focused on reducing waste and improving atom economy, and this compound's efficient synthesis routes align with these goals. Its potential as a biocompatible scaffold also makes it relevant to the growing field of biodegradable materials.

Analytical characterization of CAS No. 2460755-58-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, which are crucial for research reproducibility. The compound's spectral data is often requested by laboratories working on structure-activity relationship (SAR) studies.

In the context of current research trends, 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione is being evaluated for its potential in neurological disorders and metabolic diseases. Its structural features suggest possible interactions with G-protein coupled receptors (GPCRs) and kinase enzymes, which are important targets in modern drug discovery. This aligns with the growing interest in precision medicine approaches.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently analyzed in computational chemistry studies. These parameters help predict its bioavailability and blood-brain barrier permeability, which are critical factors in central nervous system (CNS) drug development. Such analyses contribute to the growing field of in silico drug design.

As research continues, CAS No. 2460755-58-0 may find applications beyond pharmaceuticals. Its unique structure could be valuable in material science, particularly in the development of organic semiconductors or coordination polymers. The compound's ability to form stable complexes with metal ions is another area of ongoing investigation, with potential implications for catalysis and sensor technology.

For researchers working with 9-(aminomethyl)-1H,3H,4H,6H,7H,8H-pyrimido[4,3-c][1,4]oxazine-6,8-dione, proper storage conditions and handling protocols are essential considerations. While not classified as hazardous, maintaining its stability requires attention to factors such as temperature control and moisture protection. These practical aspects are frequently searched by laboratory personnel preparing to work with this compound.

The future outlook for CAS No. 2460755-58-0 appears promising, with ongoing research exploring its full potential. As synthetic methodologies advance and our understanding of its structure-property relationships deepens, this compound may emerge as a key player in the development of next-generation therapeutics and functional materials. Its versatility ensures it will remain a subject of scientific interest for years to come.